Cas no 494787-05-2 (1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester)

1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester structure
494787-05-2 structure
Product Name:1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester
CAS No:494787-05-2
MF:C12H17O8
MW:289.258584737778
CID:1533657
PubChem ID:71362633
Update Time:2025-04-21

1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetricarboxylic acid, 2-(acetyloxy)-, diethyl ester
    • 3-acetyloxy-5-ethoxy-3-ethoxycarbonyl-5-oxopentanoate
    • 494787-05-2
    • 3-(Acetyloxy)-5-ethoxy-3-(ethoxycarbonyl)-5-oxopentanoate
    • DTXSID70786248
    • Inchi: 1S/C12H18O8/c1-4-18-10(16)7-12(6-9(14)15,20-8(3)13)11(17)19-5-2/h4-7H2,1-3H3,(H,14,15)/p-1
    • InChI Key: KLVGAESETOVKKW-UHFFFAOYSA-M
    • SMILES: O(C(C)=O)C(C(=O)OCC)(CC(=O)[O-])CC(=O)OCC

Computed Properties

  • Exact Mass: 289.09231
  • Monoisotopic Mass: 289.09234250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 119.03
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